81-08-3

2-Sulfobenzoic anhydride

In Stock

• CAS RN:
• 81-08-3

• Formula:
• C7H4O4S

• InChI:
• InChI=1S/C7H4O4S/c8-7-5-3-1-2-4-6(5)12(9,10)11-7/h1-4H

• InChIKey:
• NCYNKWQXFADUOZ-UHFFFAOYSA-N

• 2-Sulfobenzoic anhydride, also known as 2-Sulfobenzoic anhydride, is a useful research compound. Its molecular formula is C7H4O4S and its molecular weight is 184.17 g/mol. The purity is usually 95%.

3,9-Dioxa-7-azabicyclo[3.3.1]nonane

In Stock

• CAS RN:
• 281-08-3

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c1-5-3-8-4-6(9-5)2-7-1/h5-7H,1-4H2

• InChIKey:
• CGYYAUFHKJHMCK-UHFFFAOYSA-N

• 3,9-Dioxa-7-azabicyclo[3.3.1]nonane is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.16. The purity is usually 95%.

1-Methyl-9-oxo-9H-indeno(2,1-b)pyridinium iodide

• CAS RN:
• 71381-08-3

• Formula:
• C13H10INO

• InChI:
• InChI=1S/C13H10NO.HI/c1-14-8-4-7-10-9-5-2-3-6-11(9)13(15)12(10)14;/h2-8H,1H3;1H/q+1;/p-1

• InChIKey:
• YGNVBQZGXFUOCQ-UHFFFAOYSA-M

• 1-Methyl-9-oxo-9H-indeno(2,1-b)pyridinium iodide is a useful research compound. Its molecular formula is C13H10INO and its molecular weight is 323.13 g/mol. The purity is usually 95%.

methyl (2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoate

In Stock

• CAS RN:
• 18181-08-3

• Formula:
• C11H15NO4

• InChI:
• InChI=1S/C11H15NO4/c1-11(12,10(15)16-2)6-7-3-4-8(13)9(14)5-7/h3-5,13-14H,6,12H2,1-2H3/t11-/m0/s1

• InChIKey:
• MKFJJXIMFTXSEM-NSHDSACASA-N

• Methyl (2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoate is a useful research compound. Its molecular formula is C11H15NO4 and its molecular weight is 225.24 g/mol. The purity is usually 95%.

N-Formyl-1,2-dihydrorenierone

• CAS RN:
• 97581-08-3

• Formula:
• C18H19NO6

• InChI:
• InChI=1S/C18H19NO6/c1-5-10(2)18(23)25-8-13-14-12(6-7-19(13)9-20)15(21)11(3)17(24-4)16(14)22/h5-7,9,13H,8H2,1-4H3/b10-5-

• InChIKey:
• VRZJVUPPQWDFAC-YHYXMXQVSA-N

• N-Formyl-1,2-dihydrorenierone, also known as N-Formyl-1,2-dihydrorenierone, is a useful research compound. Its molecular formula is C18H19NO6 and its molecular weight is 345.3 g/mol. The purity is usually 95%.

3-[(2-furylmethylene)amino]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• CAS RN:
• 306281-08-3

• Formula:
• C15H13N3O2S

• InChI:
• InChI=1S/C15H13N3O2S/c19-15-13-11-5-1-2-6-12(11)21-14(13)16-9-18(15)17-8-10-4-3-7-20-10/h3-4,7-9H,1-2,5-6H2/b17-8+

• InChIKey:
• YIVYLASFBGVWOV-CAOOACKPSA-N

• 3-[(2-furylmethylene)amino]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C15H13N3O2S and its molecular weight is 299.3g/mol. The purity is usually 95%.

2'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-3,4,5-trifluorobenzophenone

In Stock

• CAS RN:
• 898781-08-3

• Formula:
• C21H20F3NO3

• InChI:
• InChI=1S/C21H20F3NO3/c22-17-11-15(12-18(23)19(17)24)20(26)16-4-2-1-3-14(16)13-25-7-5-21(6-8-25)27-9-10-28-21/h1-4,11-12H,5-10,13H2

• InChIKey:
• HBVPLENRDDROPV-UHFFFAOYSA-N

• 2'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-3,4,5-trifluorobenzophenone is a useful research compound. Its molecular formula is C21H20F3NO3 and its molecular weight is 391.4 g/mol. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)benzamide

In Stock

• CAS RN:
• 322681-08-3

• Formula:
• C26H25NO5

• InChI:
• InChI=1S/C26H25NO5/c1-26(2)13-20-4-3-5-22(24(20)32-26)29-15-17-6-9-19(10-7-17)25(28)27-14-18-8-11-21-23(12-18)31-16-30-21/h3-12H,13-16H2,1-2H3,(H,27,28)

• InChIKey:
• GZDLHZMTQRPFPP-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)benzamide is a useful research compound. Its molecular formula is C26H25NO5 and its molecular weight is 431.488. The purity is usually 95%.

2-((3-Cyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)acetamide

In Stock

• CAS RN:
• 330181-08-3

• Formula:
• C15H15N3O3S

• InChI:
• InChI=1S/C15H15N3O3S/c1-21-12-5-3-2-4-9(12)10-6-14(20)18-15(11(10)7-16)22-8-13(17)19/h2-5,10H,6,8H2,1H3,(H2,17,19)(H,18,20)

• InChIKey:
• QUPZOPRPBAEGGE-UHFFFAOYSA-N

• 2-((3-Cyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C15H15N3O3S and its molecular weight is 317.36. The purity is usually 95%.

7-(4-fluorobenzyl)-1,3-dimethyl-8-((2-oxopropyl)thio)-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 505081-08-3

• Formula:
• C17H17FN4O3S

• InChI:
• InChI=1S/C17H17FN4O3S/c1-10(23)9-26-16-19-14-13(15(24)21(3)17(25)20(14)2)22(16)8-11-4-6-12(18)7-5-11/h4-7H,8-9H2,1-3H3

• InChIKey:
• OBZNEJOYQUPNRH-UHFFFAOYSA-N

• 7-(4-fluorobenzyl)-1,3-dimethyl-8-((2-oxopropyl)thio)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H17FN4O3S and its molecular weight is 376.41. The purity is usually 95%.

(Z)-ethyl 2-((3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl)imino)-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534581-08-3

• Formula:
• C30H25ClFN5O6

• InChI:
• InChI=1S/C30H25ClFN5O6/c1-3-41-30(40)19-14-18-26(33-22-11-4-5-12-36(22)29(18)39)37(15-17-8-7-13-42-17)27(19)34-28(38)23-16(2)43-35-25(23)24-20(31)9-6-10-21(24)32/h4-6,9-12,14,17H,3,7-8,13,15H2,1-2H3

• InChIKey:
• XYSQPYDRJKJYCZ-YLHCSOALSA-N

• (Z)-ethyl 2-((3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl)imino)-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C30H25ClFN5O6 and its molecular weight is 606.01. The purity is usually 95%.

(Z)-2-(5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(p-tolyl)acetamide

In Stock

• CAS RN:
• 681481-08-3

• Formula:
• C21H20N2O4S2

• InChI:
• InChI=1S/C21H20N2O4S2/c1-13-4-7-15(8-5-13)22-19(24)12-23-20(25)18(29-21(23)28)11-14-6-9-16(26-2)17(10-14)27-3/h4-11H,12H2,1-3H3,(H,22,24)/b18-11-

• InChIKey:
• CYGHEIQIQMKXMT-WQRHYEAKSA-N

• (Z)-2-(5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C21H20N2O4S2 and its molecular weight is 428.52. The purity is usually 95%.

N-{4-[5-(2-fluorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

In Stock

• CAS RN:
• 851781-08-3

• Formula:
• C23H22FN3O4S2

• InChI:
• InChI=1S/C23H22FN3O4S2/c1-16-7-13-19(14-8-16)33(30,31)27-23(20-5-3-4-6-21(20)24)15-22(25-27)17-9-11-18(12-10-17)26-32(2,28)29/h3-14,23,26H,15H2,1-2H3

• InChIKey:
• GPJAFJQCZXKDQS-UHFFFAOYSA-N

• N-{4-[5-(2-fluorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is a useful research compound. Its molecular formula is C23H22FN3O4S2 and its molecular weight is 487.56. The purity is usually 95%.

1,3-Benzenediol, 2-(1-methylethyl)-5-(2-phenylethenyl)-

In Stock

• CAS RN:
• 115781-08-3

• Formula:
• C17H18O2

• InChI:
• InChI=1S/C17H18O2/c1-12(2)17-15(18)10-14(11-16(17)19)9-8-13-6-4-3-5-7-13/h3-12,18-19H,1-2H3

• InChIKey:
• ZISJNXNHJRQYJO-UHFFFAOYSA-N

• 1,3-Benzenediol, 2-(1-methylethyl)-5-(2-phenylethenyl)-, also known as 1,3-Benzenediol, 2-(1-methylethyl)-5-(2-phenylethenyl)-, is a useful research compound. Its molecular formula is C17H18O2 and its molecular weight is 254.32 g/mol. The purity is usually 95%.

(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)(piperidin-3-yl)methanone

• CAS RN:
• 1852681-08-3

• Formula:
• C11H18N2O2

• InChI:
• InChI=1S/C11H18N2O2/c14-11(8-2-1-3-12-5-8)13-6-10-4-9(13)7-15-10/h8-10,12H,1-7H2

• InChIKey:
• STPLUJDUXUHLAJ-UHFFFAOYSA-N

• (2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)(piperidin-3-yl)methanone is a useful research compound. Its molecular formula is C11H18N2O2 and its molecular weight is 210.27 g/mol. The purity is usually 95%.

2-(6-Chloropyridazin-3-yl)propan-2-ol

In Stock

• CAS RN:
• 1093881-08-3

• Formula:
• C7H9ClN2O

• InChI:
• InChI=1S/C7H9ClN2O/c1-7(2,11)5-3-4-6(8)10-9-5/h3-4,11H,1-2H3

• InChIKey:
• XIYLFAZRGGRFKD-UHFFFAOYSA-N

• 2-(6-Chloropyridazin-3-yl)propan-2-ol is a useful research compound. Its molecular formula is C7H9ClN2O and its molecular weight is 172.61. The purity is usually 95%.

5-(Dimethylamino)pyrazine-2-carboxylic acid

In Stock

• CAS RN:
• 1302581-08-3

• Formula:
• C7H9N3O2

• InChI:
• InChI=1S/C7H9N3O2/c1-10(2)6-4-8-5(3-9-6)7(11)12/h3-4H,1-2H3,(H,11,12)

• InChIKey:
• QJHKHNOXWWAERJ-UHFFFAOYSA-N

• 5-(Dimethylamino)pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.17 g/mol. The purity is usually 95%.

1-[2-Methyl-4-(6-methylpyridin-2-yl)piperazin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2175581-08-3

• Formula:
• C14H19N3O

• InChI:
• InChI=1S/C14H19N3O/c1-4-14(18)17-9-8-16(10-12(17)3)13-7-5-6-11(2)15-13/h4-7,12H,1,8-10H2,2-3H3

• InChIKey:
• HIYVIQOAELEEPO-UHFFFAOYSA-N

• 1-[2-Methyl-4-(6-methylpyridin-2-yl)piperazin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C14H19N3O and its molecular weight is 245.326. The purity is usually 95%.

XMD-12

• CAS RN:
• 1234481-08-3

• Formula:
• C24H26N6O2

• InChI:
• InChI=1S/C24H26N6O2/c1-28-20-6-4-3-5-19(20)23(32)29(2)21-15-25-24(27-22(21)28)26-16-7-9-17(10-8-16)30-13-11-18(31)12-14-30/h3-10,15,18,31H,11-14H2,1-2H3,(H,25,26,27)

• InChIKey:
• DFQAJLQXPSPNJE-UHFFFAOYSA-N

• XMD-12, also known as DUN57447, Aurora inhibitor (compound 1) or Aurora-IN-1, is an Auroro inhibitor, which targets Aurora A/B/C. (5.6/18.4/24.6 nM).